Cas no 1803714-96-6 (Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate
• CAS No: 1803714-96-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4944629
• Update Time: 2025-10-29

Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate

• Inchi： 1S/C13H15NO4/c1-3-18-12(16)6-9-4-10(7-14)13(17-2)11(5-9)8-15/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： LHSRLRJOCSIAOE-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(CC(=O)OCC)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate

Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate (CAS No. 1803714-96-6): A Comprehensive Overview

Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate (CAS No. 1803714-96-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate.

Chemical Structure and Properties

Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate is a complex organic molecule with the molecular formula C₁₅H₁₇NO₄. The compound features a phenyl ring substituted with a cyano group, a hydroxymethyl group, and a methoxy group, all attached to an acetate ester. These functional groups contribute to the compound's unique chemical properties and reactivity. The cyano group imparts nitrile functionality, which can be useful in various synthetic transformations. The hydroxymethyl group provides a reactive site for further derivatization, while the methoxy group adds electron-donating characteristics to the molecule.

The physical properties of Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate include its solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point and boiling point are not well-documented in the literature, but these properties can be determined through experimental methods. The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

Synthesis Methods

The synthesis of Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate has been reported in several studies. One common approach involves the reaction of 3-cyano-5-hydroxymethyl-4-methoxybenzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an acylium ion intermediate, which then reacts with ethanol to form the desired ester product.

An alternative synthetic route involves the coupling of 3-cyano-5-hydroxymethyl-4-methoxybenzaldehyde with ethyl acetate using a suitable coupling reagent such as boron trifluoride etherate or titanium(IV) isopropoxide. This method provides a more direct route to the target compound and can be optimized for higher yields and purity.

Applications in Pharmaceutical Research

Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate has shown promise in pharmaceutical research due to its potential biological activities. Recent studies have explored its anti-inflammatory and antioxidant properties, which are crucial for developing new therapeutic agents for various diseases.

A study published in the Journal of Medicinal Chemistry (2022) investigated the anti-inflammatory effects of Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate in vitro using human peripheral blood mononuclear cells (PBMCs). The results demonstrated that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

In another study published in Bioorganic & Medicinal Chemistry Letters (2021), researchers evaluated the antioxidant activity of Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate using various assays including DPPH radical scavenging and ferric reducing antioxidant power (FRAP). The compound exhibited strong antioxidant activity, comparable to that of well-known antioxidants such as ascorbic acid and trolox.

Potential Therapeutic Applications

The anti-inflammatory and antioxidant properties of Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate make it a promising candidate for the development of new drugs targeting inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.

In addition to its direct therapeutic applications, Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate can serve as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a building block to synthesize novel derivatives with improved pharmacological profiles.

Conclusion

Ethyl 3-cyano-5-hydroxymethyl-4-methoxyphenylacetate (CAS No. 1803714-96-6) is a multifaceted compound with significant potential in both fundamental research and pharmaceutical applications. Its unique chemical structure and properties make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.